N-(2,3-Dihydro-1,4-benzodioxin-6-YL)-2-({5-methyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H18N4O3S/c1-13-10-19-23-24-21(25(19)16-5-3-2-4-15(13)16)29-12-20(26)22-14-6-7-17-18(11-14)28-9-8-27-17/h2-7,10-11H,8-9,12H2,1H3,(H,22,26)
• InChI Key: NILVSADESSLZHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C3=CC=CC=C13)SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

N-(2,3-Dihydro-1,4-benzodioxin-6-YL)-2-({5-methyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)acetamide is a useful research compound. Its molecular formula is C21H18N4O3S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have focused on synthesizing novel derivatives with this compound as a structural framework. For instance, the synthesis and evaluation of positive inotropic activity of N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives highlight the compound's potential in improving heart contractility without significant side effects. These derivatives exhibited favorable activity compared with standard drugs, suggesting their utility in heart-related conditions (Zhang et al., 2008).

Positive Inotropic Activity

The compound and its derivatives have been evaluated for their potential to increase the force of heart muscle contraction. Studies on isolated rabbit heart preparations demonstrated several compounds with significant positive inotropic activity, indicating potential therapeutic benefits for heart failure conditions. Notably, derivatives like N-(1-benzyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(4-benzylpiperazin-1-yl)acetamide showed potent activity, offering insights into novel treatments for cardiovascular diseases (Li et al., 2008).

Antimicrobial Properties

Research into the antimicrobial properties of compounds bearing the quinoline moiety has revealed significant potential against various pathogenic microbes. The development of phenylquinolin-2-one derivatives and their subsequent evaluation for antibacterial and antifungal activities showcase the compound's relevance in addressing drug-resistant microbial infections. Certain derivatives demonstrated potent activity, especially against microbes with known resistance to conventional antibiotics, highlighting the compound's utility in developing new antimicrobial agents (Ghosh et al., 2015).

Mechanism of Action Studies

Investigations into the mechanism of action of these compounds have provided insights into their therapeutic potential. For instance, studies on derivatives with H1-antihistaminic activity revealed compounds that significantly protect against histamine-induced bronchospasm, offering a basis for developing new classes of H1-antihistamines. Such research underscores the compound's role in advancing our understanding of molecular interactions and the development of targeted therapies (Alagarsamy et al., 2007).